Cas no 1784973-81-4 (5-bromo-2-(pyrrolidin-3-yloxy)phenol)

• Product Name: 5-bromo-2-(pyrrolidin-3-yloxy)phenol
• CAS No: 1784973-81-4
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 6422437
• PubChem ID: 84709357
• Update Time: 2025-10-24

5-bromo-2-(pyrrolidin-3-yloxy)phenol Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(pyrrolidin-3-yloxy)phenol
• EN300-1907447
• 1784973-81-4

• Inchi： 1S/C10H12BrNO2/c11-7-1-2-10(9(13)5-7)14-8-3-4-12-6-8/h1-2,5,8,12-13H,3-4,6H2
• InChI Key： KNDKZWUOWXALDD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)OC1CNCC1

Computed Properties

• Exact Mass: 257.00514g/mol
• Monoisotopic Mass: 257.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.5Ų

Additional information on 5-bromo-2-(pyrrolidin-3-yloxy)phenol

5-Bromo-2-(pyrrolidin-3-yloxy)phenol: A Comprehensive Overview

5-Bromo-2-(pyrrolidin-3-yloxy)phenol, also known by its CAS number 1784973-81-4, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound belongs to the class of phenolic compounds, which are known for their versatility and importance in both organic chemistry and pharmacology.

The structure of 5-bromo-2-(pyrrolidin-3-yloxy)phenol consists of a phenol ring with two substituents: a bromine atom at the 5-position and a pyrrolidin-3-yloxy group at the 2-position. The pyrrolidin-3-yloxy group introduces a cyclic amine structure, which can significantly influence the compound's chemical reactivity and biological activity. This combination of functional groups makes it a valuable molecule for exploring novel chemical reactions and bioactive agents.

Recent studies have highlighted the potential of 5-bromo-2-(pyrrolidin-3-yloxy)phenol in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. Researchers have demonstrated that this compound exhibits potent radical scavenging activity, making it a promising candidate for combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its pharmacological applications, 5-bromo-2-(pyrrolidin-3-yloxy)phenol has also been explored for its role in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has opened new avenues for asymmetric synthesis and enantioselective catalysis. This property is particularly valuable in the synthesis of complex organic molecules with high enantiomeric excess, which is crucial for pharmaceutical applications.

The synthesis of 5-bromo-2-(pyrrolidin-3-yloxy)phenol typically involves multi-step reactions, including nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

Beyond its direct applications, 5-bromo-2-(pyrrolidin-3-yloxy)phenol serves as a valuable building block for constructing more complex molecular architectures. Its functional groups provide multiple sites for further modification, allowing chemists to explore a wide range of structural variations with diverse biological profiles.

In conclusion, 5-bromo-2-(pyrrolidin-3-yloxy)phenol, with its unique chemical structure and versatile properties, continues to be a focal point in contemporary chemical research. Its potential applications span across drug discovery, catalysis, and materials science, underscoring its importance as a key molecule in modern chemistry.